Cas no 477538-07-1 (N-4-(1H-1,3-benzodiazol-2-yl)phenyl-3-methoxynaphthalene-2-carboxamide)

• Product name: N-4-(1H-1,3-benzodiazol-2-yl)phenyl-3-methoxynaphthalene-2-carboxamide
• CAS No: 477538-07-1
• MF: C₂₅H₁₉N₃O₂
• MW: 393.437265634537
• CID: 6348581
• PubChem ID: 2430031

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-3-methoxynaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(1H-1,3-benzodiazol-2-yl)phenyl-3-methoxynaphthalene-2-carboxamide
• Oprea1_847325
• F0816-0603
• N-[4-(1H-1,3-BENZODIAZOL-2-YL)PHENYL]-3-METHOXYNAPHTHALENE-2-CARBOXAMIDE
• EU-0072995
• 477538-07-1
• Z30270490
• AKOS001050545
• N-[4-(1H-benzimidazol-2-yl)phenyl]-3-methoxynaphthalene-2-carboxamide
• N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-3-methoxy-2-naphthamide

• Inchi： 1S/C25H19N3O2/c1-30-23-15-18-7-3-2-6-17(18)14-20(23)25(29)26-19-12-10-16(11-13-19)24-27-21-8-4-5-9-22(21)28-24/h2-15H,1H3,(H,26,29)(H,27,28)
• InChI Key： OSKRJMKXIHRTDW-UHFFFAOYSA-N
• SMILES： O(C)C1C=C2C=CC=CC2=CC=1C(NC1C=CC(=CC=1)C1=NC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 393.147726857g/mol
• Monoisotopic Mass: 393.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 67Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides